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Compound of Interest

Compound Name: Tribromoacetic acid

Cat. No.: B166820

Comprehensive Safety Protocol: Handling
Tribromoacetic Acid

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Tribromoacetic acid. Adherence to these
procedural steps is critical for ensuring personal safety and proper chemical management.

Hazard Overview

Tribromoacetic acid is a corrosive solid that poses significant health risks upon exposure. It
can cause severe burns to the skin, eyes, and respiratory and digestive tracts.[1][2][3]
Inhalation can lead to chemical burns in the respiratory system, while ingestion may cause
severe and permanent damage to the digestive tract.[1] It is crucial to handle this chemical with
appropriate engineering controls and personal protective equipment at all times.

Hazard Classification:
o Skin Corrosion/Irritation: Category 1A[2][3]

e Serious Eye Damage/Eye Irritation: Category 1[2][3]

Personal Protective Equipment (PPE)
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A thorough hazard assessment of the specific tasks being performed should be conducted to
ensure the selection of appropriate PPE.[4] The following table summarizes the minimum
required PPE for handling Tribromoacetic acid.
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Protection Type

Specific Equipment

Standards and
Specifications

Purpose

Eye and Face

Chemical Safety
Goggles & Face
Shield

Goggles must meet
OSHA 29 CFR
1910.133 or European
Standard EN166.[1][3]
An 8-inch minimum
face shield should be

worn over goggles.[5]

Protects against
splashes and dust,
preventing severe eye

burns and damage.[2]

Chemical-Resistant

Heavy-duty rubber or
nitrile gloves are

recommended.[4][5] If

Prevents direct skin

Hand using disposable contact and chemical
Gloves
nitrile gloves, consider  burns.[1]
double-gloving for
added protection.[4]
Protects skin from
spills and
Wear appropriate contamination.
Chemical-Resistant protective clothing to Contaminated clothing
Body Lab Coat or Apron prevent skin must be removed
exposure.[1][3] immediately and
decontaminated
before reuse.[5]
Protects feet from
Footwear Closed-toe, Chemical-  Shoes should fully spills. Contaminated

Resistant Shoes

cover the feet.[4]

shoes must be
discarded.[1][5]

Respiratory

NIOSH/MSHA
Approved Respirator

Required when
ventilation is
inadequate or dust is
generated.[1][2] A full
respiratory protection
program meeting
OSHA 29 CFR

Prevents inhalation of
corrosive dust, which
can cause severe

respiratory tract burns.

[1]
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1910.134 or European
Standard EN 149
must be followed.[1][2]

Engineering Controls

Proper engineering controls are the primary line of defense to minimize exposure to
Tribromoacetic acid.

o Ventilation: All work with Tribromoacetic acid must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5]

o Safety Stations: An eyewash facility and a safety shower must be readily accessible in the
immediate work area.[1]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the standard operating procedure for the safe handling of
Tribromoacetic acid from preparation to completion of work.

Preparation:

o Designate Work Area: Cordon off and label a specific area for handling, preferably inside a
chemical fume hood.

o Assemble Materials: Gather the chemical, necessary lab equipment, and waste containers
before starting.

o Verify Safety Equipment: Ensure the chemical fume hood is functioning correctly and that the
eyewash station and safety shower are unobstructed.

o Don PPE: Put on all required personal protective equipment as detailed in the table above.
Handling:

» Dispensing: Carefully weigh or measure the solid material, minimizing the generation of dust.

[1]
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e During Use: Keep the container tightly closed when not in use.[1] Avoid all contact with eyes,
skin, and clothing.[6] Do not eat, drink, or smoke in the work area.

» Post-Handling: Thoroughly wash hands, face, and any exposed skin after handling is
complete.[2][3]

Emergency and Disposal Plans

Immediate and appropriate action is critical in an emergency.

Emergency Plan: Spills

Evacuate: Immediately alert others and evacuate the immediate spill area.

Protect: If safe to do so, prevent further leakage or spillage.[6] Do not touch damaged
containers or spilled material without appropriate PPE.[6]

Ventilate: Ensure the area is well-ventilated.

Contain & Clean:

o For small, solid spills, cover with a neutralising agent like dry lime or soda ash.[5]

o Carefully sweep or vacuum the material into a suitable, labeled container for hazardous
waste disposal.[1] Avoid generating dust.[1]

o Wash the spill site thoroughly after material pickup is complete.[5]
e Report: Report the incident to the appropriate environmental health and safety personnel.
Emergency Plan: Personal Exposure

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30
minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[1] Seek
immediate medical attention.[6]

o Skin Contact: Immediately remove all contaminated clothing and shoes.[7] Flush the affected
skin with plenty of water for at least 15 minutes.[1] Seek immediate medical attention.[6]
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 Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth
resuscitation).[1] Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[1] Never give anything by mouth to an unconscious person.[6] Seek immediate
medical attention.[6]

Disposal Plan
» Classification: Tribromoacetic acid waste is classified as hazardous waste.[1]

e Collection: Collect all waste, including contaminated materials and spill cleanup debris, in a
designated, properly labeled, and sealed hazardous waste container.

» Disposal: Dispose of the contents and container in accordance with all local, regional, and
national environmental regulations.[6][7] This may involve dissolving the material in a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber.[5] Consult your institution's environmental health and safety department for
specific disposal procedures.

Workflow for Handling Tribromoacetic Acid

The following diagram illustrates the logical workflow for safely handling Tribromoacetic acid.
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Caption: Workflow for the safe handling of Tribromoacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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